4-Hydroxy-2,3,5-trifluoropyridine

• Molecular Formula: C5H2F3NO
• Molecular Weight: 149.07 g/mol
• IUPAC Name: 2,3,5-trifluoro-1H-pyridin-4-one
• InChI: InChI=1S/C5H2F3NO/c6-2-1-9-5(8)3(7)4(2)10/h1H,(H,9,10)
• InChI Key: FCQVDPXVUFBHBR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)C(=C(N1)F)F)F

Description

4-Hydroxy-2,3,5-trifluoropyridine is a fluorinated pyridine derivative characterized by a hydroxyl (-OH) group at the 4-position and fluorine atoms at the 2-, 3-, and 5-positions. This compound is of interest in pharmaceutical and agrochemical research due to the electronic effects imparted by fluorine substituents, which can enhance metabolic stability, bioavailability, and binding affinity in drug candidates. The analysis below leverages structurally related fluorinated pyridines and heterocycles to infer comparative properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparisons are based on structurally analogous fluorinated pyridines and heterocycles from the provided evidence. Key differences in substituents, physical properties, and applications are highlighted.

4-Bromo-2,3,5-trifluoropyridine

• Structure : Bromine replaces the hydroxyl group at the 4-position.
• Physical Properties :
  • Boiling point: 59–60 °C (at 27 Torr)
  • Density: 1.901 ± 0.06 g/cm³ .
• Reactivity : The bromine atom acts as a leaving group, making this compound a precursor for nucleophilic aromatic substitution (e.g., Suzuki coupling). In contrast, the hydroxyl group in 4-hydroxy-2,3,5-trifluoropyridine would likely reduce reactivity in such reactions due to poorer leaving-group ability.
• Applications : Used in cross-coupling reactions to synthesize agrochemicals or pharmaceuticals.

3,5-Dicyano-6-trifluoromethylpyridine

• Structure: Contains cyano (-CN) groups at the 3- and 5-positions and a trifluoromethyl (-CF₃) group at the 6-position.
• Key Features :
  • The electron-withdrawing -CN and -CF₃ groups enhance electrophilicity, facilitating reactions with nucleophiles.
  • Higher molecular weight (compared to 4-hydroxy-2,3,5-trifluoropyridine) due to additional substituents .
• Applications : Intermediate in the synthesis of herbicides and insecticides.

4-Hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF)

• Key Features :
  • Synthesized via Maillard reaction or enzymatically in fruits.
  • Boiling point and solubility influenced by hydrogen bonding from the hydroxyl group .
• Applications: Widely used in the food industry as a flavoring agent (e.g., caramel, strawberry notes) .

Data Table: Comparative Properties of Fluorinated Pyridines and Analogues

Compound	Molecular Formula	Molecular Weight	Boiling Point (°C)	Density (g/cm³)	Key Substituents	Applications
4-Hydroxy-2,3,5-trifluoropyridine	C₅H₂F₃NO	161.07*	N/A	N/A	-OH, -F (2,3,5)	Pharmaceutical intermediates (hypothesized)
4-Bromo-2,3,5-trifluoropyridine	C₅HBrF₃N	211.97	59–60 (27 Torr)	1.901 ± 0.06	-Br, -F (2,3,5)	Agrochemical synthesis
3,5-Dicyano-6-trifluoromethylpyridine	C₈H₂F₃N₃	215.12*	N/A	N/A	-CN (3,5), -CF₃ (6)	Herbicide precursors

Key Research Findings and Trends

• Substituent Effects: Fluorine atoms increase electron-withdrawing effects, enhancing acidity of adjacent protons (e.g., C-4 hydroxyl in 4-hydroxy-2,3,5-trifluoropyridine may exhibit lower pKa compared to non-fluorinated analogues). Bromine vs. Hydroxyl: Bromine enhances leaving-group capacity, whereas hydroxyl groups promote hydrogen bonding and solubility .
• Synthetic Utility: Fluoropyridines with halogen or cyano groups are preferred in cross-coupling reactions, while hydroxylated variants may require protection/deprotection strategies .